Cas no 141022-99-3 (PACOCF3)

• Product Name: PACOCF3
• CAS No: 141022-99-3
• MF: C₁₇H₃₁F₃O
• MW: 308.422656297684
• CID: 824802
• PubChem ID: 329820334
• Update Time: 2024-11-08

PACOCF3 Chemical and Physical Properties

Names and Identifiers

• PACOCF3
• 1,1,1-TRIFLUOROHEPTADECANE-2-ONE
• Palmityl Trifluoromethyl Ketone
• 1,1,1-trifluoroheptadecan-2-one
• PACOCF3 Pentadecyl trifluoromethyl ketone
• Pentadecyl trifluoromethyl ketone
• PTK
• CAKB
• FAK2
• FADK2
• CADTK
• PTK2B
• RAFTK
• PACOCF?
• 1,1,1-TRIFLUORO-2-HEPTADECANONE
• SR-01000597566-1
• 2-Heptadecanone, 1,1,1-trifluoro-
• Tocris-1460
• Palmityl trifluoromethyl ketone, phosholipase A2 inhibitor
• AKOS017343267
• BRD-K05677083-001-05-4
• PACOCF - CAS 141022-99-3
• CS-0029301
• J-007449
• DTXSID00274441
• SCHEMBL4653611
• HMS3649G09
• 141022-99-3
• HSCI1_000022
• 1,1,1-Trifluoro-2-heptadecanone #
• SR-01000597566
• HMS3412D05
• CHEBI:186740
• MS-24476
• CHEMBL99344
• SR-01000597566-2
• HMS3267L18
• HMS3676D05
• Palmityltrifluorometylketone
• 1,1,1-triluoroheptadecan-2-one
• BDBM50085494
• HY-108607
• NCGC00025171-01
• Palmityl trifluoromethylketone
• MFCD00797669
• 1,1,1-Trifluoro-heptadecan-2-oneor(Palmitoyl trifluoromethyl ketone (PTK))
• Palmityltrifluoromethylketone

• MDL： MFCD00797669
• Inchi： 1S/C17H31F3O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(21)17(18,19)20/h2-15H2,1H3
• InChI Key： MAHYXYTYTLCTQD-UHFFFAOYSA-N
• SMILES： FC(C(CCCCCCCCCCCCCCC)=O)(F)F

Computed Properties

• Exact Mass: 308.23300
• Monoisotopic Mass: 308.23270009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 54

Experimental Properties

• Color/Form: solid
• Flash Point: Fahrenheit: 57.2 ° f
  Celsius: 14 ° c
  
• PSA: 17.07000
• LogP: 6.59910
• Color/Form: 10 mg/mL in ethanol
• Solubility: Not determined

PACOCF3 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H319
• Warning Statement： P210-P280-P305+P351+P338-P337+P313-P403+P235
• Hazardous Material transportation number：UN1170 - class 3 - PG 2 - Ethanol, solution
• WGK Germany：2
• Hazard Category Code： 11
• Safety Instruction： S26
• RTECS：MI3927000
• Hazardous Material Identification：
• Storage Condition：−20°C
• Safety Term：S26-36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones